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Compound of Interest

Compound Name: Lumacaftor-d4

Cat. No.: B12402864

Essential Safety and Handling Guide for
Lumacaftor-d4

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Lumacaftor-d4. The following procedures are based
on the safety data sheet (SDS) for the parent compound, Lumacaftor, and general best
practices for handling chemical compounds in a laboratory setting. Always consult the specific
SDS provided by your supplier for Lumacaftor-d4 and adhere to your institution's safety
protocols.

Hazard Identification and Precautionary Statements

Lumacatftor is classified as harmful if swallowed, causes skin irritation, serious eye irritation,
and may cause respiratory irritation.[1][2] It is crucial to handle Lumacaftor-d4 with care to
avoid exposure.

Signal Word: Warning[1]
Hazard Statements:[1][2]
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:[1][3]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash hands thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE required.

The following table summarizes the recommended PPE for handling Lumacaftor-d4.

PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety goggles with side-
shields or face shield

Must meet appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

Hand Protection

Protective gloves

Chemical-resistant gloves
(e.g., nitrile, neoprene).

Inspect gloves prior to use.

Skin and Body Protection

Impervious clothing, Lab coat

Long-sleeved lab coat.
Additional protective clothing
may be required based on the

scale of work.

Respiratory Protection

Suitable respirator

Use a NIOSH-approved
respirator or equivalent if
ventilation is inadequate or for

spill cleanup.
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Safe Handling and Storage

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][4]

Avoid contact with eyes, skin, and clothing.[4]

Avoid inhalation of dust or fumes.[4]

Wash hands thoroughly after handling.[1][4]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Remove contaminated clothing and wash before reuse.[4]
Storage:
o Store in a tightly closed container in a dry and well-ventilated place.

 Recommended storage temperature is typically -20°C for long-term stability. Always check
the supplier's recommendation.

o Keep away from incompatible materials such as strong acids/alkalis and strong
oxidizing/reducing agents.[1]

Spill and Disposal Procedures

Spill Response:

o Evacuate: Evacuate personnel from the immediate spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Use personal protective equipment.[1] Prevent further leakage or spillage if safe to
do so.[1]

o Absorb: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
suitable container for disposal.
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e Clean: Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash
with soap and water.

o Dispose: Dispose of contaminated material according to institutional and local regulations.[1]
Waste Disposal:

» Dispose of waste material in accordance with federal, state, and local environmental
regulations.

e Do not allow the product to enter drains or watercourses.[1]

o Contaminated packaging should be treated as the product itself.

Experimental Workflow: Safe Handling of
Lumacaftor-d4

The following diagram outlines the procedural workflow for the safe handling of Lumacaftor-d4
in a laboratory setting.
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Procedural workflow for handling Lumacaftor-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d4]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-lumacaftor-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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